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Compound of Interest

Compound Name:
3-Bromo-4-

pyridinecarboxaldehyde

Cat. No.: B108003 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical reagents is paramount. This document provides immediate, essential

safety and logistical information for 3-Bromo-4-pyridinecarboxaldehyde, including a detailed

operational plan and disposal guidance.

Chemical Identifier:

Name: 3-Bromo-4-pyridinecarboxaldehyde

CAS Number: 70201-43-3

Molecular Formula: C₆H₄BrNO

Molecular Weight: 186.01 g/mol

Hazard Identification and Personal Protective
Equipment (PPE)
3-Bromo-4-pyridinecarboxaldehyde is a hazardous substance that requires careful handling

to mitigate risks. The primary hazards include:

Acute oral toxicity: Harmful if swallowed.[1]
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Skin irritation: Causes skin irritation.[2]

Eye irritation: Causes serious eye irritation.[1]

Skin sensitization: May cause an allergic skin reaction.[2]

Respiratory irritation: May cause respiratory irritation.

Appropriate Personal Protective Equipment (PPE) is mandatory to ensure user safety. The

following table summarizes the required PPE for handling this compound.

PPE Category Specification

Eye and Face

Chemical splash goggles or safety glasses with

side-shields meeting EN166 or ANSI Z87.1

standards. A face shield should be worn when

there is a risk of splashing.[3][4]

Hand

Chemical-resistant gloves (e.g., nitrile,

neoprene). Gloves must be inspected before

use and removed carefully to avoid skin

contamination.[2][3]

Respiratory

For nuisance exposures or when dust may be

generated, a NIOSH-approved N95 dust mask

or equivalent respirator is recommended.[5]

Body

A lab coat or long-sleeved clothing is required.

For larger quantities or increased risk of

exposure, impervious clothing should be worn.

[2][3]

Footwear
Closed-toe shoes must be worn in the

laboratory.[4]

Operational Plan for Safe Handling
A systematic approach to handling 3-Bromo-4-pyridinecarboxaldehyde is crucial for

minimizing exposure and ensuring a safe laboratory environment.
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1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[2][3]

Ensure that an eyewash station and safety shower are readily accessible.[6]

Before starting, review the Safety Data Sheet (SDS) for this chemical.

Assemble all necessary equipment and reagents to avoid interruptions during handling.

2. Handling the Chemical:

Wear the appropriate PPE as detailed in the table above.

Avoid the formation of dust and aerosols.[1][3]

Use non-sparking tools to prevent ignition sources.[1]

Weigh the solid in a contained manner (e.g., in a fume hood on a disposable weighing

paper).

If making a solution, add the solid slowly to the solvent.

Avoid contact with skin and eyes.[1][3]

Do not eat, drink, or smoke in the handling area.[1]

3. In Case of Exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[2]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing and wash it before reuse. Get medical attention if irritation

persists.[1][2]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[2]
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Ingestion: Clean mouth with water and drink plenty of water afterward. Do NOT induce

vomiting. Call a physician or poison control center immediately.[2]

Disposal Plan
Proper disposal of 3-Bromo-4-pyridinecarboxaldehyde and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Classification: This material should be treated as hazardous waste.

Container Disposal: Empty containers may retain product residue and should be disposed of

as hazardous waste. Do not reuse empty containers.

Chemical Waste:

Collect all waste containing 3-Bromo-4-pyridinecarboxaldehyde in a designated,

properly labeled, and sealed container for halogenated organic waste.[7]

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents, strong acids, and strong bases.[2]

Dispose of the waste through a licensed hazardous waste disposal facility. Incineration at

a facility equipped with scrubbers to handle hydrogen bromide is a suitable disposal

method.[8]

For small spills, sweep up the solid material, place it in a suitable container for disposal,

and clean the area with an appropriate solvent.[2]

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling 3-Bromo-4-
pyridinecarboxaldehyde in a laboratory setting.
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Safe Handling Workflow for 3-Bromo-4-pyridinecarboxaldehyde
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Caption: Workflow for handling 3-Bromo-4-pyridinecarboxaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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